4-(Hydroxymethyl)benzo[d]oxazole-2-sulfonyl chloride

Specification

• Molecular Formula: C8H6ClNO4S
• Molecular Weight: 247.66 g/mol
• IUPAC Name: 4-(hydroxymethyl)-1,3-benzoxazole-2-sulfonyl chloride
• Standard InChI: InChI=1S/C8H6ClNO4S/c9-15(12,13)8-10-7-5(4-11)2-1-3-6(7)14-8/h1-3,11H,4H2
• Standard InChI Key: VZIKJGNWGQZALN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1)OC(=N2)S(=O)(=O)Cl)CO

Introduction

Chemical Structure and Physicochemical Properties

The compound’s structure consists of a fused benzoxazole ring system with critical substituents influencing its reactivity. The hydroxymethyl group at position 4 introduces hydrogen-bonding capacity, while the sulfonyl chloride at position 2 provides a versatile site for nucleophilic substitution.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₈H₆ClNO₄S
Molecular Weight	247.66 g/mol
IUPAC Name	4-(hydroxymethyl)-1,3-benzoxazole-2-sulfonyl chloride
Canonical SMILES	C1=CC(=C2C(=C1)OC(=N2)S(=O)(=O)Cl)CO
Topological Polar Surface Area	95.7 Ų

The sulfonyl chloride group’s electrophilicity is evidenced by its electron-withdrawing nature, which activates the sulfur atom for nucleophilic attack by amines, alcohols, or thiols. The hydroxymethyl group’s polarity enhances solubility in polar aprotic solvents like dimethylformamide (DMF), as observed in analogous benzoxazole derivatives.

Compound	Method	Yield
Methyl 4-amino-3-(benzyloxy)benzoate	Nitration, esterification, reduction	68%
Benzo[d]oxazole-4-carbaldehyde	Oxidation of 4-methylbenzoxazole	72%

These methods suggest that selective functionalization of the benzoxazole ring is achievable through sequential protection-deprotection strategies, though optimizing reaction conditions for the target compound remains critical.

Applications in Pharmaceutical and Material Science

Drug Discovery

The compound’s sulfonamide-forming capability aligns with trends in protease inhibitor design. For instance, benzothiazole sulfonamides exhibit anti-aggregation activity against neurodegenerative proteins like α-synuclein. Analogous derivatives of 4-(hydroxymethyl)benzo[d]oxazole-2-sulfonyl chloride may target similar pathways.

Combinatorial Libraries

Patented methods for generating 2-aminobenzoxazole libraries highlight the utility of sulfonyl chlorides in diversity-oriented synthesis. Solid-phase techniques allow rapid generation of analogs for high-throughput screening.

Application	Mechanism
Neurodegenerative disease	Inhibition of protein aggregation
Antibacterial agents	Disruption of bacterial enzymes

Comparative Analysis with Related Heterocycles

Comparing this compound to benzo[d]thiazole-2(3H)-thione (CAS 149-30-4) reveals distinct electronic profiles. The sulfonyl chloride’s electron-withdrawing effect contrasts with the thione’s electron-rich sulfur, leading to divergent reactivity. For example, while thiones participate in metal coordination, sulfonyl chlorides favor covalent bond formation.